(2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine

• IUPAC Name: (2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine
• InChI: InChI=1S/C19H23N5O/c1-14-9-23(10-15(2)25-14)12-18-13-24(22-21-18)11-16-7-17-5-3-4-6-19(17)20-8-16/h3-8,13-15H,9-12H2,1-2H3/t14-,15+
• InChI Key: UFAUDQICWNFKRO-GASCZTMLSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CN(N=N2)CC3=CC4=CC=CC=C4N=C3
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](O1)C)CC2=CN(N=N2)CC3=CC4=CC=CC=C4N=C3
• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol

Description

(2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine, also known as QM385, is a synthetic compound with potential therapeutic applications. It is a member of the morpholine class of compounds and is structurally related to the antifungal drug fluconazole. QM385 has been shown to have promising activity against a variety of diseases, including cancer, neurological disorders, and infectious diseases.

Mechanism of Action

The mechanism of action of (2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cellular processes, including protein synthesis and DNA replication. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been shown to have neuroprotective effects, preventing neuronal cell death in models of Parkinson's disease. In addition, this compound has potent antifungal activity, inhibiting the growth of several strains of fungi.

Advantages and Limitations for Lab Experiments

One advantage of (2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine is its broad spectrum of activity against several types of diseases, including cancer, neurological disorders, and infectious diseases. This compound also has potent activity at relatively low concentrations, making it an attractive candidate for further development. However, one limitation of this compound is its relatively complex synthesis, which may limit its scalability for large-scale production.

Future Directions

There are several potential future directions for research on (2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine. One area of research could focus on the optimization of the synthesis method to improve scalability and reduce costs. Another area of research could investigate the potential use of this compound as a therapeutic agent for other diseases, such as viral infections or autoimmune disorders. Additionally, further studies could investigate the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of (2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine involves several steps, including the reaction of 3-aminobenzyl alcohol with triazole, followed by the reaction with morpholine and quinoline. The final product is obtained after purification and characterization.

Scientific Research Applications

(2R,6S)-2,6-dimethyl-4-[[1-(quinolin-3-ylmethyl)triazol-4-yl]methyl]morpholine has been the subject of several scientific studies investigating its potential therapeutic applications. One study found that this compound has potent anti-cancer activity against several types of cancer cells, including breast, lung, and colon cancer cells. Another study demonstrated that this compound has neuroprotective effects and can prevent neuronal cell death in models of Parkinson's disease. This compound has also been shown to have potent antifungal activity against several strains of fungi, including Candida albicans.